Cas no 477710-88-6 (3-(3-phenyl-1H-pyrazol-4-yl)prop-2-enoic acid)

• Product Name: 3-(3-phenyl-1H-pyrazol-4-yl)prop-2-enoic acid
• CAS No: 477710-88-6
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 5019546
• PubChem ID: 6147314
• Update Time: 2025-10-18

3-(3-phenyl-1H-pyrazol-4-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(3-phenyl-1H-pyrazol-4-yl)prop-2-enoic acid
• 3-(3-phenyl-1H-pyrazol-4-yl)prop-2-enoic acid

• Inchi： 1S/C12H10N2O2/c15-11(16)7-6-10-8-13-14-12(10)9-4-2-1-3-5-9/h1-8H,(H,13,14)(H,15,16)/b7-6-
• InChI Key： KDTWPCUMNLTCRW-SREVYHEPSA-N
• SMILES： OC(/C=C\C1C=NNC=1C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• XLogP3: 1.8
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(3-phenyl-1H-pyrazol-4-yl)prop-2-enoic acid

Introduction to 3-(3-phenyl-1H-pyrazol-4-yl)prop-2-enoic acid (CAS No. 477710-88-6) and Its Emerging Applications in Chemical Biology

3-(3-phenyl-1H-pyrazol-4-yl)prop-2-enoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 477710-88-6, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and drug discovery. The compound features a fused pyrazole ring system linked to a propenoic acid moiety, which creates a versatile scaffold for further chemical modifications and biological investigations. This introduction delves into the molecular characteristics, synthetic pathways, and recent applications of this compound, emphasizing its potential in addressing contemporary challenges in medicinal chemistry and therapeutic development.

The molecular framework of 3-(3-phenyl-1H-pyrazol-4-yl)prop-2-enoic acid consists of a phenyl-substituted pyrazole ring connected to a propenoic acid side chain. This configuration endows the molecule with unique electronic and steric properties, making it an attractive candidate for designing novel bioactive molecules. The pyrazole ring is a well-known pharmacophore, frequently encountered in various pharmaceuticals due to its ability to interact with biological targets such as enzymes and receptors. The phenyl group appended to the pyrazole ring further enhances the compound's lipophilicity and binding affinity, while the propenoic acid moiety provides a site for further functionalization.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting inflammatory and metabolic diseases. 3-(3-phenyl-1H-pyrazol-4-yl)prop-2-enoic acid has emerged as a promising candidate in this context, particularly for its potential role in modulating inflammatory pathways. Studies have demonstrated that derivatives of this compound exhibit significant anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are central to the production of pro-inflammatory mediators like prostaglandins and leukotrienes, which are implicated in various chronic inflammatory disorders.

Moreover, the structural motif of 3-(3-phenyl-1H-pyrazol-4-yl)prop-2-enoic acid has been explored for its potential in anticancer applications. Preclinical studies have shown that certain analogs of this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent pathways. The phenyl-pyrazole core is particularly noteworthy for its ability to engage with intracellular signaling cascades that are dysregulated in malignancies. This has spurred interest in developing next-generation anticancer agents based on this scaffold, with modifications aimed at enhancing selectivity and reducing off-target effects.

The synthetic route to 3-(3-phenyl-1H-pyrazol-4-yl)prop-2-enoic acid involves multi-step organic transformations, starting from readily available precursors such as 3-bromopyrazole and cinnamic acid derivatives. The synthesis typically proceeds through condensation reactions followed by functional group interconversions, including hydrolysis and esterification steps. Advances in synthetic methodologies have enabled the preparation of complex derivatives with tailored properties, facilitating high-throughput screening for biological activity. The modular nature of the synthesis allows chemists to rapidly explore diverse structural variations, accelerating the discovery process.

Recent computational studies have also highlighted the pharmacokinetic profile of 3-(3-phenyl-1H-pyrazol-4-yprop)-2-enolic acid, suggesting that it possesses favorable properties for oral administration. Molecular docking simulations have identified potential binding interactions with target proteins, providing insights into its mechanism of action. These computational approaches complement experimental efforts by predicting ligand-receptor affinities and optimizing lead structures before costly wet-lab synthesis. Such integrative strategies are becoming increasingly prevalent in modern drug discovery pipelines.

The versatility of CAS No. 477710886 extends beyond its applications in inflammation and cancer research. Emerging evidence suggests that this compound may have neuroprotective effects, making it a candidate for investigating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The pyrazole scaffold is known to cross the blood-brain barrier, raising possibilities for central nervous system (CNS) therapies. Further investigation into its interactions with neurotransmitter systems could unlock new therapeutic avenues.

In conclusion,3-(3-phnnyl-lH-pyrzol--4-yI)prop--2-enolic acd represents a structurally intriguing molecule with broad potential applications in chemical biology and drug development Its unique scaffold offers opportunities for designing targeted therapeutics against diverse diseases particularly those involving inflammatory or metabolic dysregulation As research continues to uncover new biological functions of this compound it is likely to remain at the forefront of medicinal chemistry innovation